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molecular formula C15H18N2O3 B8311221 Benzyl[2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamate

Benzyl[2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamate

Cat. No. B8311221
M. Wt: 274.31 g/mol
InChI Key: JGWWYTRUHAQRFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07902375B2

Procedure details

Ammnonium formate (0.316 g, 5 mmol) is added to a solution of [2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamic acid benzyl ester (step 3) (1.66 mmol) in methanol (15 ml) and 10% Pd on carbon (125 mg) is added under an inert atmosphere. The mixture is stirred at ambient temperature for 2 hours. The catalyst is removed by filtration and the filtrate is evaporated. The residue is diluted with dichloromethane, filtered to remove undissolved solid and the solvent is removed. The residue is dissolved in DCM and treated with 1M aqueous sodium hydroxide solution (5 ml). The organic extract is separated, dried (MgSO4), filtered and the solvent is removed. Crystallisation from ethyl acetate/dichloromethane affords the titled compound.
Name
formate
Quantity
0.316 g
Type
reactant
Reaction Step One
Name
[2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamic acid benzyl ester
Quantity
1.66 mmol
Type
reactant
Reaction Step One
Name
methanol
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Pd on carbon
Quantity
125 mg
Type
catalyst
Reaction Step One
Name
titled compound

Identifiers

REACTION_CXSMILES
C([O-])=O.C(OC(=O)[NH:13][CH2:14][CH2:15][C:16]1[O:17][C:18]([CH2:21][CH3:22])=[CH:19][N:20]=1)C1C=CC=CC=1>CO.[Pd]>[CH2:21]([C:18]1[O:17][C:16]([CH2:15][CH2:14][NH2:13])=[N:20][CH:19]=1)[CH3:22]

Inputs

Step One
Name
formate
Quantity
0.316 g
Type
reactant
Smiles
C(=O)[O-]
Name
[2-(5-ethyl-oxazol-2-yl)-ethyl]-carbamic acid benzyl ester
Quantity
1.66 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)OC(NCCC=1OC(=CN1)CC)=O
Name
methanol
Quantity
15 mL
Type
solvent
Smiles
CO
Name
Pd on carbon
Quantity
125 mg
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture is stirred at ambient temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
is added under an inert atmosphere
CUSTOM
Type
CUSTOM
Details
The catalyst is removed by filtration
CUSTOM
Type
CUSTOM
Details
the filtrate is evaporated
ADDITION
Type
ADDITION
Details
The residue is diluted with dichloromethane
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
to remove undissolved solid
CUSTOM
Type
CUSTOM
Details
the solvent is removed
DISSOLUTION
Type
DISSOLUTION
Details
The residue is dissolved in DCM
ADDITION
Type
ADDITION
Details
treated with 1M aqueous sodium hydroxide solution (5 ml)
EXTRACTION
Type
EXTRACTION
Details
The organic extract
CUSTOM
Type
CUSTOM
Details
is separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent is removed
CUSTOM
Type
CUSTOM
Details
Crystallisation from ethyl acetate/dichloromethane

Outcomes

Product
Details
Reaction Time
 2 h
Name
titled compound
Type
product
Smiles
C(C)C1=CN=C(O1)CCN

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.